Cas no 377065-64-0 ((2E)-3-(2H-1,3-benzodioxol-5-yl)amino-2-4-(3,4-dimethylphenyl)-1,3-thiazol-2-ylprop-2-enenitrile)

• Product Name: (2E)-3-(2H-1,3-benzodioxol-5-yl)amino-2-4-(3,4-dimethylphenyl)-1,3-thiazol-2-ylprop-2-enenitrile
• CAS No: 377065-64-0
• MF: C₂₁H₁₇N₃O₂S
• MW: 375.443583250046
• CID: 6527270
• Update Time: 2025-07-19

(2E)-3-(2H-1,3-benzodioxol-5-yl)amino-2-4-(3,4-dimethylphenyl)-1,3-thiazol-2-ylprop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• (2E)-3-(2H-1,3-benzodioxol-5-yl)amino-2-4-(3,4-dimethylphenyl)-1,3-thiazol-2-ylprop-2-enenitrile
• (E)-3-(benzo[d][1,3]dioxol-5-ylamino)-2-(4-(3,4-dimethylphenyl)thiazol-2-yl)acrylonitrile
• 2-Thiazoleacetonitrile, α-[(1,3-benzodioxol-5-ylamino)methylene]-4-(3,4-dimethylphenyl)-

• Inchi： 1S/C21H17N3O2S/c1-13-3-4-15(7-14(13)2)18-11-27-21(24-18)16(9-22)10-23-17-5-6-19-20(8-17)26-12-25-19/h3-8,10-11,23H,12H2,1-2H3/b16-10+
• InChI Key： BUYGSSINHYMFRP-MHWRWJLKSA-N
• SMILES： C(#N)/C(/C1=NC(C2=CC=C(C)C(C)=C2)=CS1)=C\NC1C=C2C(=CC=1)OCO2

Experimental Properties

• Density: 1.327±0.06 g/cm3(Predicted)
• Boiling Point: 547.3±60.0 °C(Predicted)
• pka: -0.92±0.10(Predicted)

Additional information on (2E)-3-(2H-1,3-benzodioxol-5-yl)amino-2-4-(3,4-dimethylphenyl)-1,3-thiazol-2-ylprop-2-enenitrile

(2E)-3-(2H-1,3-benzodioxol-5-yl)amino-2-4-(3,4-dimethylphenyl)-1,3-thiazol-2-ylprop-2-enenitrile: A Promising Candidate in the Development of Targeted Therapeutics

(2E)-3-(2H-1,3-benzodioxol-5-yl)amino-2-4-(3,4-dimethylphenyl)-1,3-thiazol-2-ylprop-2-enenitrile, with the CAS number 377065-64-0, represents a novel class of 1,3-thiazole derivatives that have garnered significant attention in the field of medicinal chemistry. This compound is characterized by its unique 2H-1,3-benzodioxol-5-yl ring system, which is fused with a thiazole ring and connected to a 3,4-dimethylphenyl group through a prop-2-enenitrile backbone. The structural complexity of this molecule suggests potential for multitarget interactions, making it a compelling candidate for further exploration in drug discovery and pharmacological research.

The 2H-1,3-benzodioxol-5-yl moiety, a key structural feature of this compound, is known for its ability to modulate inflammatory pathways and oxidative stress in biological systems. This benzodioxol ring system is often found in natural products and synthetic compounds with antioxidant and anti-inflammatory properties. The thiazole ring, on the other hand, is a common scaffold in antimicrobial agents and neuroprotective drugs, due to its capacity to interact with proteins and enzymes involved in cellular signaling and metabolism. The 3,4-dimethylphenyl substituent further enhances the lipophilicity and bioavailability of the molecule, which are critical factors in the pharmacokinetic profile of a drug candidate.

Recent studies have highlighted the importance of 1,3-thiazole derivatives in the development of targeted therapies for chronic diseases such as diabetes, cardiovascular disorders, and neurodegenerative conditions. The prop-2-enenitrile backbone of this compound adds another layer of complexity, as it can participate in electrophilic reactions and form covalent bonds with biomolecules, potentially leading to selective toxicity or mechanism-based inhibition of specific targets. These features make (2E)-3-(2H-1,3-benzodioxol-5-yl)amino-2-4-(3,4-dimethylphenyl)-1,3-thiazol-2-ylprop-2-enenitrile a promising molecule for drug repurposing and structure-based drug design.

The 2H-1,3-benzodioxol-5-yl ring system is particularly interesting due to its ability to act as a heterocyclic scaffold that can mimic natural ligands and cofactors. This property is crucial in the development of selective agonists and antagonists for GPCR (G protein-coupled receptors) and ion channels, which are major targets for therapeutic interventions. The thiazole ring in this compound may also contribute to metal chelation and radical scavenging activities, which are relevant in antioxidant therapy and anti-inflammatory treatment. The 3,4-dimethylphenyl group, with its steric bulk and electron-donating effects, is expected to influence the conformational flexibility and binding affinity of the molecule, further enhancing its pharmacological activity.

Current research trends in drug discovery emphasize the importance of multifunctional molecules that can simultaneously target multiple pathways involved in disease progression. The (2E)-3-(2H-1,3-benzodioxol-5-yl)amino-2-4-(3,4-dimethylphenyl)-1,3-thiazol-2-ylprop-2-enenitrile compound aligns with this approach by integrating antioxidant, anti-inflammatory, and neuroprotective functionalities into a single molecular framework. This multitarget design could potentially address the limitations of monotherapeutic agents and provide synergistic effects in the treatment of complex diseases such as Alzheimer's disease, Parkinson's disease, and type 2 diabetes.

Advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and target interactions of (2E)-3-(2H-1,3-benzodioxol-5-yl)amino-2-4-(3,4-dimethylphenyl)-1,3-thiazol-2-ylprop-2-enenitrile with high accuracy. These simulations suggest that the compound can bind to key enzymes such as COX-2 (cyclooxygenase-2) and LOX (lipoxygenase), which are central to the inflammatory response. Additionally, the thiazole ring may interact with ion channels such as Nav1.7 and TRPV1, which are implicated in pain signaling and neuroinflammation. These findings underscore the potential of this molecule as a lead compound for the development of novel therapeutics.

The 3,4-dimethylphenyl substituent in this compound also plays a critical role in modulating the pharmacokinetic properties of the molecule. The lipophilic nature of this group enhances the permeability of the compound across biological membranes, which is essential for drug delivery to target tissues. Furthermore, the electron-donating effects of the dimethyl groups may influence the redox potential of the molecule, potentially contributing to its antioxidant activity. These properties are particularly relevant in the context of chronic diseases, where oxidative stress and inflammation are key drivers of pathophysiology.

Recent studies have also explored the synthetic accessibility of (2E)-3-(2H-1,3-benzodioxol-5-yl)amino-2-4-(3,4-dimethylphenyl)-1,3-thiazol-2-ylprop-2-enenitrile through asymmetric synthesis and green chemistry approaches. The development of efficient synthetic routes is crucial for the large-scale production of this compound, which is necessary for preclinical and clinical trials. These efforts not only highlight the chemical versatility of the molecule but also demonstrate the importance of sustainable practices in drug discovery.

Overall, (2E)-3-(2H-1,3-benzodioxol-5-yl)amino-2-4-(3,4-dimethylphenyl)-1,3-thiazol-2-ylprop-2-enenitrile represents a significant advancement in the field of medicinal chemistry. Its unique structural features, combined with its potential for multitarget interactions, make it a promising candidate for the development of novel therapeutics. As research in this area continues to evolve, further in vitro and in vivo studies will be essential to fully elucidate the pharmacological profile and therapeutic potential of this compound.